Cas no 929975-74-6 (tert-butyl N-3-(4-methoxyphenyl)prop-2-yn-1-ylcarbamate)

• Product Name: tert-butyl N-3-(4-methoxyphenyl)prop-2-yn-1-ylcarbamate
• CAS No: 929975-74-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5733484
• PubChem ID: 16227788
• Update Time: 2025-10-29

tert-butyl N-3-(4-methoxyphenyl)prop-2-yn-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(4-methoxyphenyl)prop-2-ynyl]carbamate
• tert-Butyl N-[3-(4-Methoxyphenyl)prop-2-yn-1-yl]carbamate
• tert-butyl N-3-(4-methoxyphenyl)prop-2-yn-1-ylcarbamate

• Inchi： 1S/C15H19NO3/c1-15(2,3)19-14(17)16-11-5-6-12-7-9-13(18-4)10-8-12/h7-10H,11H2,1-4H3,(H,16,17)
• InChI Key： WJINLHQWUAJFFG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC#CC1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 392.8±27.0 °C at 760 mmHg
• Flash Point: 191.4±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-butyl N-3-(4-methoxyphenyl)prop-2-yn-1-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl N-3-(4-methoxyphenyl)prop-2-yn-1-ylcarbamate

Comprehensive Analysis of tert-butyl N-3-(4-methoxyphenyl)prop-2-yn-1-ylcarbamate (CAS No. 929975-74-6): Properties, Applications, and Industry Trends

The chemical compound tert-butyl N-3-(4-methoxyphenyl)prop-2-yn-1-ylcarbamate (CAS 929975-74-6) has garnered significant attention in pharmaceutical and organic synthesis research due to its unique structural features. As a carbamate derivative containing both methoxyphenyl and propynyl moieties, this compound serves as a versatile building block in medicinal chemistry. Recent studies highlight its potential as an intermediate in the development of kinase inhibitors and neuroprotective agents, aligning with current industry focus on targeted therapies.

Structural analysis reveals that the tert-butyl carbamate group provides excellent stability under various reaction conditions, while the 4-methoxyphenyl ring contributes to enhanced bioavailability—a critical factor in drug design. The prop-2-yn-1-yl linker enables click chemistry applications, making this compound particularly valuable in bioconjugation and proteolysis-targeting chimera (PROTAC) development, which currently dominates pharmaceutical innovation discussions.

From a synthetic chemistry perspective, researchers frequently search for "929975-74-6 solubility" and "tert-butyl carbamate protection methods," reflecting practical concerns in laboratory applications. The compound demonstrates moderate solubility in polar aprotic solvents like DMF and DMSO, with limited solubility in water—a characteristic that necessitates optimization in formulation studies. Its melting point range (typically 98-102°C) and stability data are frequently referenced in quality control protocols.

Emerging applications in cancer research have propelled interest in this compound, particularly regarding its role in synthesizing PARP inhibitors and BTK inhibitors. Analytical techniques such as HPLC purity analysis (typically >98%) and LC-MS characterization are essential for verifying batch consistency, as emphasized in recent publications. The compound's logP value (~2.3) suggests favorable membrane permeability, explaining its utility in blood-brain barrier penetration studies.

Environmental and regulatory considerations are increasingly prominent in search trends, with queries like "929975-74-6 biodegradability" gaining traction. While specific ecotoxicological data remains limited, the methoxy group suggests potential for metabolic degradation, though proper waste handling protocols should always be followed. The compound's REACH compliance status and storage conditions (recommended 2-8°C under inert atmosphere) are critical for industrial users.

In the context of green chemistry advancements, researchers are exploring catalytic methods for introducing the propynyl carbamate functionality without heavy metal catalysts. This aligns with growing demand for "sustainable synthetic routes" in patent literature. The compound's X-ray crystallography data (CCDC deposition numbers available) provides valuable insights for molecular docking studies—a hot topic in computational drug design forums.

Supply chain analytics indicate rising global demand for 929975-74-6, particularly from contract research organizations and generic drug manufacturers. Quality specifications often require residual solvent analysis (meeting ICH Q3C guidelines) and genotoxic impurity screening, reflecting stringent pharmaceutical GMP standards. Technical documents frequently cite NMR spectral data (characteristic peaks at 7.5 ppm for aromatic protons and 4.7 ppm for methylene) for identity confirmation.

Future research directions may explore the compound's utility in antibody-drug conjugates (ADCs) and fluorescent probes, given its structural adaptability. The presence of both hydrogen bond acceptors (carbamate carbonyl) and donors (NH group) makes it interesting for cocrystal engineering—an area gaining momentum in formulation science. As synthetic methodologies evolve, particularly in flow chemistry applications, this compound's role in high-throughput screening libraries will likely expand.